Cas no 13900-14-6 (1-Dodecanaminium,N,N-dimethyl-N-(2-phenoxyethyl)-)
13900-14-6 structure
Product Name:1-Dodecanaminium,N,N-dimethyl-N-(2-phenoxyethyl)-
1-Dodecanaminium,N,N-dimethyl-N-(2-phenoxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Dodecanaminium,N,N-dimethyl-N-(2-phenoxyethyl)-
- dodecyl-dimethyl-(2-phenoxyethyl)azanium
- DOMIPHEN
- UNII-4AZL56CU0F
- N,N-dimethyl-N-(2-phenoxyethyl)dodecan-1-aminium
- N,N-Dimethyl-N-(2-phenoxyethyl)-1-dodecanaminium
- AKOS022105914
- SCHEMBL1702653
- Domiphen cation
- CHEBI:135978
- (.BETA.-PHENOXYETHYL)DIMETHYLDODECYLAMMONIUM
- DOMIPHEN [WHO-DD]
- Domiphen ion
- YXUPZGKORWTXID-UHFFFAOYSA-
- 4AZL56CU0F
- 1-dodecanaminium, n,n-dimethyl-n-(2-phenoxyethyl)
- DTXSID2048080
- NCGC00091010-05
- NS00013653
- DB11594
- DOMIPHEN [VANDF]
- Phenododecinium
- InChI=1/C22H40NO/c1-4-5-6-7-8-9-10-11-12-16-19-23(2,3)20-21-24-22-17-14-13-15-18-22/h13-15,17-18H,4-12,16,19-21H2,1-3H3/q+1
- dodecyl-dimethyl-(2-phenoxyethyl)azanium bromide
- Q27098012
- (beta-phenoxyethyl)dimethyldodecylammonium
- AB01566921_01
- 13900-14-6
- NCGC00091010-03
- NCGC00091010-02
- dodecyldimethyl(2-phenoxyethyl)ammonium
- NCGC00091010-04
- dodecyl-dimethyl-(2-phenoxyethyl)ammonium
- CHEMBL1187011
-
- Inchi: 1S/C22H40NO/c1-4-5-6-7-8-9-10-11-12-16-19-23(2,3)20-21-24-22-17-14-13-15-18-22/h13-15,17-18H,4-12,16,19-21H2,1-3H3/q+1
- InChI Key: YXUPZGKORWTXID-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CC[N+](C)(C)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 334.310989899g/mol
- Monoisotopic Mass: 334.310989899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 15
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 9.2Ų
1-Dodecanaminium,N,N-dimethyl-N-(2-phenoxyethyl)- Related Literature
-
Ji-Sheng Yu,Fu-Gen Wu,Yu Zhou,Yan-Zhen Zheng,Zhi-Wu Yu Phys. Chem. Chem. Phys. 2012 14 8506
13900-14-6 (1-Dodecanaminium,N,N-dimethyl-N-(2-phenoxyethyl)-) Related Products
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